1-Benzyl-3-hydroxy-4-[(3-imidazol-1-ylpropylamino)methyl]pyridin-2-one

• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 1-benzyl-3-hydroxy-4-[(3-imidazol-1-ylpropylamino)methyl]pyridin-2-one
• InChI: InChI=1S/C19H22N4O2/c24-18-17(13-20-8-4-10-22-12-9-21-15-22)7-11-23(19(18)25)14-16-5-2-1-3-6-16/h1-3,5-7,9,11-12,15,20,24H,4,8,10,13-14H2
• InChI Key: VKLSJRDNBKOSAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=CC(=C(C2=O)O)CNCCCN3C=CN=C3

Description

The compound US8536181, C35, is a patented chemical entity known for its significant role in various scientific and industrial applications. It is a derivative of 5-hydroxyl-1,7-naphthyridine substituted by aryloxy or heteroaryloxy groups . This compound has been studied extensively for its potential therapeutic uses and its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of US8536181, C35 involves multiple steps, starting with the preparation of the 5-hydroxyl-1,7-naphthyridine core. This core is then substituted with aryloxy or heteroaryloxy groups through a series of chemical reactions. The specific reaction conditions, such as temperature, pressure, and solvents used, are optimized to achieve high yields and purity .

Industrial Production Methods

In an industrial setting, the production of US8536181, C35 is scaled up using continuous flow reactors and automated systems to ensure consistent quality and efficiency. The process involves rigorous quality control measures to monitor the purity and stability of the compound throughout the production cycle .

Chemical Reactions Analysis

Types of Reactions

US8536181, C35 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding hydroquinone form.

Substitution: Aryloxy or heteroaryloxy groups can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions are carefully controlled to ensure the desired products are obtained .

Major Products Formed

Scientific Research Applications

US8536181, C35 has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential effects on cellular processes and signaling pathways.

Medicine: Investigated for its therapeutic potential in treating various diseases, including cancer and cardiovascular conditions.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of US8536181, C35 involves its interaction with specific molecular targets, such as hypoxia-inducible factor prolyl hydroxylase 2 (HPH-2). This interaction leads to the stabilization of hypoxia-inducible factors, which play a crucial role in cellular responses to low oxygen levels. The compound’s ability to modulate these pathways makes it a promising candidate for therapeutic applications .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to US8536181, C35 include other derivatives of 5-hydroxyl-1,7-naphthyridine, such as:

• US10562854, No. C35
• US9278930, C35
• BDBM102337

Uniqueness

What sets US8536181, C35 apart from these similar compounds is its specific substitution pattern and the resulting unique chemical properties. This uniqueness contributes to its distinct biological activity and potential therapeutic applications .